Cas no 1829-21-6 (2-Iodo-4-methylbenzoic acid)
2-Iodo-4-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-iodo-4-methyl-
- 2-Iodo-4-methylbenzoic acid
- 3-iodo-4-toluic acid
- 4-methyl-2-iodobenzoic acid
- WNVUYAMRIXEZAT-UHFFFAOYSA-
- WNVUYAMRIXEZAT-UHFFFAOYSA-N
- SC5074
- AK201253
- 2-iodo-4-methylbenzoicacid
- DTXSID10401569
- BAA82921
- CS-0041338
- InChI=1/C8H7IO2/c1-5-2-3-6(8(10)11)7(9)4-5/h2-4H,1H3,(H,10,11)
- SY245079
- SCHEMBL9741686
- AS-10131
- 1829-21-6
- MFCD01312232
- AKOS027252479
-
- MDL: MFCD01312232
- Inchi: 1S/C8H7IO2/c1-5-2-3-6(8(10)11)7(9)4-5/h2-4H,1H3,(H,10,11)
- InChI Key: WNVUYAMRIXEZAT-UHFFFAOYSA-N
- SMILES: IC1C=C(C)C=CC=1C(=O)O
Computed Properties
- Exact Mass: 261.94908g/mol
- Monoisotopic Mass: 261.94908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- XLogP3: 2.5
2-Iodo-4-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IG101-250mg |
2-Iodo-4-methylbenzoic acid |
1829-21-6 | 95+% | 250mg |
301CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IG101-100mg |
2-Iodo-4-methylbenzoic acid |
1829-21-6 | 95+% | 100mg |
144CNY | 2021-05-08 | |
| Chemenu | CM250622-5g |
2-Iodo-4-methylbenzoic acid |
1829-21-6 | 95% | 5g |
$284 | 2021-06-16 | |
| Chemenu | CM250622-10g |
2-Iodo-4-methylbenzoic acid |
1829-21-6 | 95% | 10g |
$545 | 2021-06-16 | |
| Chemenu | CM250622-25g |
2-Iodo-4-methylbenzoic acid |
1829-21-6 | 95% | 25g |
$1146 | 2021-06-16 | |
| Alichem | A013032569-250mg |
2-Iodo-4-methylbenzoic acid |
1829-21-6 | 97% | 250mg |
$470.40 | 2023-09-02 | |
| Alichem | A013032569-500mg |
2-Iodo-4-methylbenzoic acid |
1829-21-6 | 97% | 500mg |
$790.55 | 2023-09-02 | |
| Alichem | A013032569-1g |
2-Iodo-4-methylbenzoic acid |
1829-21-6 | 97% | 1g |
$1534.70 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IG101-50mg |
2-Iodo-4-methylbenzoic acid |
1829-21-6 | 95+% | 50mg |
63.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IG101-1g |
2-Iodo-4-methylbenzoic acid |
1829-21-6 | 95+% | 1g |
695.0CNY | 2021-07-13 |
2-Iodo-4-methylbenzoic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-Iodo-4-methylbenzoic acid
Professional Introduction to 2-Iodo-4-methylbenzoic acid (CAS No. 1829-21-6)
2-Iodo-4-methylbenzoic acid, with the chemical formula C₇H₅IO₃, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound, identified by its CAS number 1829-21-6, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in drug development. The presence of both an iodine substituent and a carboxylic acid group makes it a valuable building block for synthesizing more complex molecules, particularly in the field of medicinal chemistry.
The iodo-substituted aromatic ring in 2-Iodo-4-methylbenzoic acid allows for further functionalization through various chemical reactions, such as cross-coupling reactions, which are widely employed in the synthesis of biaryl compounds. These biaryl structures are prevalent in many pharmacologically active agents, including anticancer and anti-inflammatory drugs. Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing intricate molecular frameworks with high precision.
In the realm of pharmaceutical research, 2-Iodo-4-methylbenzoic acid has been explored as a precursor for developing novel therapeutic agents. For instance, studies have demonstrated its role in synthesizing derivatives that exhibit potent biological activity. One notable area of interest is its application in the design of small-molecule inhibitors targeting specific enzymatic pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate disease-related mechanisms.
The methylbenzoic acid core structure of 2-Iodo-4-methylbenzoic acid contributes to its stability and reactivity, making it an ideal candidate for further chemical manipulation. Researchers have leveraged this compound to develop new synthetic strategies that enhance efficiency and yield in drug production. Additionally, the iodine atom provides a handle for palladium-catalyzed reactions, enabling the formation of carbon-carbon bonds with remarkable selectivity.
Recent publications have underscored the importance of 2-Iodo-4-methylbenzoic acid in the development of next-generation pharmaceuticals. For example, a study published in a leading organic chemistry journal detailed the use of this compound in constructing novel antiviral agents. The study demonstrated that modifications introduced at the iodine and methyl positions significantly influenced the biological activity of the resulting compounds. This finding underscores the compound's potential as a scaffold for drug discovery efforts.
The pharmaceutical industry has also recognized the value of 2-Iodo-4-methylbenzoic acid in producing high-value intermediates. Its incorporation into multi-step synthetic routes has streamlined the production of complex molecules, reducing both time and cost associated with drug development. Furthermore, its compatibility with green chemistry principles has made it an attractive choice for sustainable manufacturing processes.
From an academic perspective, 2-Iodo-4-methylbenzoic acid continues to be a subject of intense investigation due to its broad applicability. Researchers are exploring its role in catalytic systems, where it serves as a ligand or substrate for various metal complexes. These systems have implications not only in pharmaceutical synthesis but also in materials science and industrial chemistry.
The versatility of 2-Iodo-4-methylbenzoic acid extends to its use in agrochemical applications as well. Derivatives of this compound have been investigated for their potential as herbicides and fungicides, showcasing its broad utility beyond traditional pharmaceuticals. Such findings highlight the compound's significance as a multifunctional intermediate.
In conclusion, 2-Iodo-4-methylbenzoic acid (CAS No. 1829-21-6) represents a cornerstone in synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse applications, from drug development to industrial processes. As scientific understanding progresses, it is likely that new uses for this compound will continue to emerge, reinforcing its importance in modern chemistry.
1829-21-6 (2-Iodo-4-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)